Dichlorobis(trimethylphosphine)nickel(II)
Overview
Description
Dichlorobis(trimethylphosphine)nickel(II) is a metal organic compound with the chemical formula [((CH3)3P)2NiCl2] . It is also known as Bis(trimethylphosphine)nickel dichloride . It is a colorless or yellow crystal powder .
Molecular Structure Analysis
The molecular structure of Dichlorobis(trimethylphosphine)nickel(II) is represented by the SMILES stringCl[Ni]Cl.CP(C)C.CP(C)C . The InChI representation is 1S/2C3H9P.2ClH.Ni/c2*1-4(2)3;;;/h2*1-3H3;2*1H;/q;;;;+2/p-2 . Chemical Reactions Analysis
Dichlorobis(trimethylphosphine)nickel(II) has been used as a catalyst for various organic reactions . These include the Wenkert arylation of thiophene with aryl Grignard reagents, regioselective [2+2+2] cycloaddition of carboryne with alkynes to give benzocarborane compounds, Kumada-Corriu cross coupling of Grignard reagents, borylation of aryl chlorides, reductive aldol cyclization-lactonization, arylcyanation of alkynes, and alkynylation of benzonitriles via C-C bond activation .Physical And Chemical Properties Analysis
Dichlorobis(trimethylphosphine)nickel(II) is a solid with a molecular weight of 281.75 . It has a melting point of 194-199 °C . It is soluble in organic solvents such as toluene, ethanol, and ether .Scientific Research Applications
Wenkert Arylation
Dichlorobis(trimethylphosphine)nickel(II) is used as a catalyst in the Wenkert arylation of thiophene with aryl Grignard reagents . This process is crucial in the synthesis of complex organic molecules, particularly in pharmaceutical research.
Regioselective [2+2+2] Cycloaddition
This compound plays a significant role in the regioselective [2+2+2] cycloaddition of carboryne with alkynes to give benzocarborane compounds . Benzocarboranes are boron-containing organic compounds with potential applications in medicine, particularly in boron neutron capture therapy for cancer treatment.
Kumada-Corriu Cross Coupling
Dichlorobis(trimethylphosphine)nickel(II) is also used in the Kumada-Corriu cross coupling of Grignard reagents . This reaction is a powerful tool for forming carbon-carbon bonds, which is a fundamental step in the synthesis of many organic compounds.
Borylation of Aryl Chlorides
Another application of Dichlorobis(trimethylphosphine)nickel(II) is in the borylation of aryl chlorides . This reaction is important in the preparation of organoboron compounds, which are useful intermediates in organic synthesis and medicinal chemistry.
Reductive Aldol Cyclization-Lactonization
Dichlorobis(trimethylphosphine)nickel(II) is used as a catalyst in the reductive aldol cyclization-lactonization . This reaction is a key step in the synthesis of various natural products and pharmaceuticals.
Arylcyanation of Alkynes
Lastly, Dichlorobis(trimethylphosphine)nickel(II) is used in the arylcyanation of alkynes . This reaction is useful in the synthesis of complex organic molecules containing cyano groups, which are prevalent in many pharmaceuticals and agrochemicals.
Safety and Hazards
Mechanism of Action
Target of Action
Dichlorobis(trimethylphosphine)nickel(II) is primarily used as a catalyst in various chemical reactions . Its primary targets are the reactant molecules in these reactions, where it facilitates the breaking and forming of bonds to yield the desired products.
Mode of Action
The compound interacts with its targets by coordinating with the reactant molecules and lowering the activation energy of the reaction . This interaction results in an increased rate of reaction and higher yield of the desired products.
Biochemical Pathways
Dichlorobis(trimethylphosphine)nickel(II) is involved in several biochemical pathways, including the Wenkert arylation of thiophene with aryl Grignard reagents, regioselective [2+2+2] cycloaddition of carboryne with alkynes to give benzocarborane compounds, Kumada-Corriu cross coupling of Grignard reagents, borylation of aryl chlorides, reductive aldol cyclization-lactonization, arylcyanation of alkynes, and alkynylation of benzonitriles via C-C bond activation . The downstream effects of these reactions include the synthesis of complex organic compounds and polymers.
properties
IUPAC Name |
dichloronickel;trimethylphosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C3H9P.2ClH.Ni/c2*1-4(2)3;;;/h2*1-3H3;2*1H;/q;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHNNWWCXIOTKC-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(C)C.CP(C)C.Cl[Ni]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18Cl2NiP2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
103421-62-1 |
Source
|
| Record name | (SP-4-2)-Dichlorobis(trimethylphosphine)nickel | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103421-62-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID40455934 |
Source
|
| Record name | Dichlorobis(trimethylphosphine)nickel(II) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40455934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dichlorobis(trimethylphosphine)nickel(II) | |
CAS RN |
19232-05-4 |
Source
|
| Record name | Dichlorobis(trimethylphosphine)nickel | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19232-05-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dichlorobis(trimethylphosphine)nickel(II) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40455934 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dichlorobis(trimethylphosphine)nickel(II) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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